Cas no 2171956-09-3 (5-chloro-N,N-diethylthieno3,2-bpyridin-7-amine)

• Product Name: 5-chloro-N,N-diethylthieno3,2-bpyridin-7-amine
• CAS No: 2171956-09-3
• MF: C₁₁H₁₃ClN₂S
• MW: 240.752320051193
• CID: 6289427
• PubChem ID: 165748342
• Update Time: 2025-05-19

5-chloro-N,N-diethylthieno3,2-bpyridin-7-amine Chemical and Physical Properties

Names and Identifiers

• 5-chloro-N,N-diethylthieno3,2-bpyridin-7-amine
• EN300-1652913
• 2171956-09-3
• 5-chloro-N,N-diethylthieno[3,2-b]pyridin-7-amine

• Inchi： 1S/C11H13ClN2S/c1-3-14(4-2)9-7-10(12)13-8-5-6-15-11(8)9/h5-7H,3-4H2,1-2H3
• InChI Key： BVDNDDQRYHGRBD-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C2C(C=CS2)=N1)N(CC)CC

Computed Properties

• Exact Mass: 240.0487973g/mol
• Monoisotopic Mass: 240.0487973g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 44.4Ų

Additional information on 5-chloro-N,N-diethylthieno3,2-bpyridin-7-amine

Introduction to 5-chloro-N,N-diethylthieno[3,2-bpyridin-7-amine (CAS No. 2171956-09-3) and Its Emerging Applications in Chemical Biology

The compound 5-chloro-N,N-diethylthieno[3,2-bpyridin-7-amine (CAS No. 2171956-09-3) represents a novel heterocyclic molecule with significant potential in the field of chemical biology and pharmaceutical research. Its unique structural framework, combining a thiophene ring with a pyridine moiety, coupled with functional groups such as an amine and a chloro substituent, makes it a versatile scaffold for designing bioactive molecules. This introduction explores the compound's chemical properties, synthetic pathways, and its relevance to contemporary research advancements.

From a structural perspective, 5-chloro-N,N-diethylthieno[3,2-bpyridin-7-amine exhibits a fused bicyclic system that enhances its solubility and metabolic stability. The presence of the chloro group at the 5-position of the thiophene ring introduces electrophilic reactivity, making it a valuable intermediate for further functionalization. Additionally, the N,N-diethylamino side chain contributes to basicity, which is crucial for interactions with biological targets such as enzymes and receptors. These features have positioned this compound as a promising candidate for drug discovery initiatives.

The synthesis of 5-chloro-N,N-diethylthieno[3,2-bpyridin-7-amine involves multi-step organic transformations that highlight the compound's synthetic accessibility. Key steps include cyclization reactions to form the thiophene-pyridine core, followed by alkylation and chlorination to introduce the desired substituents. Recent advances in catalytic methods have further optimized these processes, reducing reaction times and improving yields. Such improvements are essential for large-scale production and commercialization of bioactive molecules derived from this scaffold.

In recent years, 5-chloro-N,N-diethylthieno[3,2-bpyridin-7-amine has garnered attention in the development of novel therapeutic agents. Its structural motif is reminiscent of established bioactive scaffolds found in approved drugs, suggesting potential pharmacological activity. Preliminary studies have demonstrated its interaction with various biological targets, including kinases and transcription factors, which are implicated in diseases such as cancer and inflammation. These findings align with the broader trend of utilizing heterocyclic compounds as pharmacophores in medicinal chemistry.

One particularly intriguing application of 5-chloro-N,N-diethylthieno[3,2-bpyridin-7-amine is in the design of small-molecule inhibitors targeting protein-protein interactions (PPIs). PPIs play critical roles in cellular signaling pathways but are challenging to modulate due to their lack of well-defined binding pockets. The compound's ability to disrupt these interactions through its rigid bicyclic structure offers a novel approach to therapeutic intervention. Ongoing research is exploring derivatives of this molecule that enhance binding affinity and selectivity for specific PPIs.

The role of computational chemistry in optimizing 5-chloro-N,N-diethylthieno[3,2-bpyridin-7-amine derivatives cannot be overstated. Molecular modeling techniques have been instrumental in predicting binding modes and identifying structural modifications that improve efficacy. For instance, virtual screening has identified analogs with enhanced solubility and reduced toxicity profiles. These computational strategies are accelerating the drug discovery pipeline by enabling rapid evaluation of large chemical libraries.

Another exciting frontier involves the application of 5-chloro-N,N-diethylthieno[3,2-bpyridin-7-amine in photodynamic therapy (PDT). The compound's ability to absorb light at specific wavelengths can be exploited to generate reactive oxygen species that damage cancer cells selectively. Researchers are investigating its potential as a photosensitizer or photosensitizer prodrug, which could revolutionize cancer treatment by combining targeted therapy with minimal systemic side effects.

Emerging evidence also suggests that 5-chloro-N,N-diethylthieno[3,2-bpyridin-7-amine may have applications beyond traditional pharmaceuticals. Its unique electronic properties make it a candidate for use in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic cells. By integrating this compound into functional materials, scientists aim to develop more efficient and sustainable energy solutions.

The future prospects for 5-chloro-N,N-diethylthieno[3,2-bpyridin-7-amine are promising, driven by ongoing research and technological advancements. As synthetic methodologies evolve and computational tools become more sophisticated, the potential applications of this compound will continue to expand. Collaborative efforts between academia and industry are essential to translate laboratory discoveries into tangible benefits for society.